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Compound of Interest

Compound Name: Izuforant

Cat. No.: B12394326 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Izuforant was not publicly available at the

time of this writing. This guidance is based on general safety principles for handling potent,

powdered pharmaceutical compounds and should be supplemented by a thorough, substance-

specific risk assessment conducted by qualified personnel. Always consult with your

institution's Environmental Health and Safety (EHS) department before handling any new

chemical.

Izuforant is a potent and selective histamine H4 receptor (H4R) antagonist.[1][2] As with any

potent pharmaceutical compound, proper handling is crucial to minimize exposure and ensure

the safety of laboratory personnel.[3][4]

Hazard Identification and Risk Assessment
Given that Izuforant is a potent compound, it should be handled with care to avoid inhalation of

airborne particles and direct skin contact.[5] A comprehensive risk assessment should be

performed before any handling activities to identify potential hazards and implement

appropriate control measures.

Key Considerations for Risk Assessment:

Quantity of substance handled: The risks associated with handling milligrams differ

significantly from handling larger quantities.
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Frequency and duration of handling: Repeated or prolonged handling may require more

stringent control measures.

Physical form of the substance: As a powder, Izuforant poses a risk of aerosolization.

Type of procedure: Activities such as weighing, transferring, and preparing solutions can

generate airborne particles.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is recommended when handling potent compounds like

Izuforant to ensure comprehensive protection.
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PPE Category Recommended Equipment
Specifications and Best

Practices

Respiratory Protection

Powered Air-Purifying

Respirator (PAPR) or a

reusable half or full-facepiece

respirator with P100/FFP3

filters.

A PAPR is recommended for

high-risk operations. Ensure

respirators are properly fit-

tested. Disposable respirators

(e.g., N95) are not

recommended as primary

protection for potent

compounds.

Hand Protection
Double-gloving with nitrile

gloves.

The outer pair of gloves should

be changed immediately upon

contamination or at regular

intervals.

Body Protection

Disposable coveralls (e.g.,

Tyvek) or a disposable gown

over a dedicated lab coat.

Coveralls should be rated for

chemical and particulate

protection.

Eye Protection

Chemical splash goggles that

provide a complete seal

around the eyes.

A face shield worn over

goggles offers additional

protection against splashes.

Foot Protection
Disposable shoe covers worn

over closed-toe shoes.

Shoe covers should be

removed before exiting the

designated handling area.

Engineering Controls
Engineering controls are the primary means of minimizing exposure to potent compounds and

should be used in conjunction with appropriate PPE.
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Control Measure Description

Containment

All handling of powdered Izuforant should be

performed within a certified chemical fume

hood, a glove box, or a similar containment

enclosure.

Ventilation
Ensure adequate ventilation in the laboratory,

with single-pass air being preferable.

Designated Area

Establish a designated and restricted area for

handling Izuforant to prevent cross-

contamination.

Operational Plan for Handling Izuforant
A systematic, step-by-step approach is essential for the safe handling of Izuforant.

Preparation
Designated Area: Cordon off and clearly label the designated handling area (e.g., a specific

fume hood).

Decontamination Supplies: Prepare a validated cleaning solution for decontaminating

surfaces and equipment.

Waste Disposal: Set up clearly labeled, sealed waste containers for solid and liquid

hazardous waste.

Spill Kit: Ensure a chemical spill kit appropriate for powdered substances is readily

accessible.

PPE Donning: Put on all required PPE in the correct sequence in a designated clean area

before entering the handling zone.

Handling
Weighing and Transferring:
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Use a closed system for weighing and transferring the compound whenever possible.

If handling the powder directly, use gentle scooping techniques to minimize dust

generation.

Solution Preparation:

Slowly add the solvent to the solid Izuforant to prevent splashing.

Keep containers covered as much as possible during the process.

Post-Handling
Decontamination: Thoroughly decontaminate all surfaces, glassware, and equipment that

came into contact with Izuforant using the prepared cleaning solution.

PPE Doffing: Remove PPE in the designated doffing area, being careful to avoid self-

contamination. Dispose of single-use PPE in the designated hazardous waste container.

Personal Hygiene: Wash hands thoroughly with soap and water after removing PPE.

Disposal Plan for Izuforant
All waste generated from handling Izuforant, including contaminated PPE, weighing papers,

and excess material, must be treated as hazardous waste.

Waste Segregation and Collection
Solid Waste: Collect all contaminated solid waste (e.g., gloves, wipes, disposable gowns) in

a dedicated, clearly labeled, and sealed hazardous waste container.

Liquid Waste: Collect all liquid waste containing Izuforant in a separate, labeled, and sealed

hazardous waste container.

Sharps: Any contaminated sharps should be disposed of in a designated sharps container.

Disposal Procedure
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Labeling: Ensure all waste containers are accurately labeled with "Hazardous Waste" and

the chemical name "Izuforant".

Storage: Store hazardous waste in a designated satellite accumulation area until it can be

collected by the institution's EHS department.

Final Disposal: The disposal of investigational drug compounds must comply with federal,

state, and local regulations. Typically, this involves incineration by a licensed hazardous

waste disposal vendor. Contact your institution's EHS for specific procedures.

Workflow for Handling Izuforant
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1. Preparation Phase

2. Handling Phase (in Containment)

3. Post-Handling Phase

4. Final Disposal

Designate & Prepare Handling Area

Set Up Labeled Waste Containers

Ensure Spill Kit is Accessible

Don Required PPE

Weigh & Transfer Izuforant

Prepare Solution

Decontaminate Surfaces & Equipment

Doff PPE in Designated Area

Segregate & Dispose of Waste

Wash Hands Thoroughly EHS Collects Hazardous Waste

Incineration by Licensed Vendor

Click to download full resolution via product page

Caption: Workflow for the safe handling of Izuforant.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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